Cas no 641993-76-2 (N-(4-fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide)

• Product Name: N-(4-fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide
• CAS No: 641993-76-2
• MF: C₁₆H₁₆FNOS
• MW: 289.367746353149
• CID: 6490376
• Update Time: 2025-06-08

N-(4-fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide

• Inchi： 1S/C16H16FNOS/c1-12-2-8-15(9-3-12)20-11-10-16(19)18-14-6-4-13(17)5-7-14/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key： LPECTAAMOGDYSW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CCSC1=CC=C(C)C=C1

Additional information on N-(4-fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide

N-(4-Fluorophenyl)-3-(4-Methylphenyl)sulfanylpropanamide: A Comprehensive Overview

N-(4-Fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide (CAS No. 641993-76-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(4-Fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide is composed of a propanamide backbone with a fluorinated phenyl group and a methylated phenyl sulfanyl group. These functional groups contribute to the compound's distinct chemical properties, including its solubility, stability, and reactivity. The presence of the fluorine atom in the 4-position of the phenyl ring enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

Recent studies have highlighted the pharmacological activities of N-(4-Fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Moreover, N-(4-Fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide has been investigated for its neuroprotective effects. Preclinical studies have shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of intracellular signaling pathways, including those involving mitogen-activated protein kinases (MAPKs) and nuclear factor-kappa B (NF-κB).

In addition to its anti-inflammatory and neuroprotective properties, N-(4-Fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide has also been explored for its potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The anticancer activity is attributed to its ability to disrupt cellular processes such as cell cycle progression and angiogenesis.

The synthesis of N-(4-Fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of 3-chloropropanoyl chloride, which is then reacted with 4-fluoroaniline to form the corresponding amide. Subsequently, this intermediate is treated with 4-methylthiophenol in the presence of a base to yield the final product. The reaction conditions are carefully optimized to ensure high yields and purity.

The physicochemical properties of N-(4-Fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide have been extensively characterized. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but exhibits limited solubility in water. These properties are important considerations for its formulation and delivery in pharmaceutical applications.

To further evaluate the safety and efficacy of N-(4-Fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide, preclinical studies have been conducted using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, more extensive toxicological evaluations are necessary to ensure its safety for human use.

In conclusion, N-(4-Fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide (CAS No. 641993-76-2) represents a promising compound with diverse biological activities. Its anti-inflammatory, neuroprotective, and anticancer properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and potential clinical applications, contributing to advancements in medicinal chemistry and drug discovery.